Cas no 1060816-58-1 (5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1060816-58-1
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD09909707
• CID: 97849
• PubChem ID: 45789780
• Update Time: 2025-11-02

5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine
• 5-?bromo-?2-?chloro-7H-?Pyrrolo[2,?3-?d]?pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-2-chloro-
• AK-24276
• ANW-50941
• CTK0G9248
• PB22339
• RP28032
• 5-BroMo-2-chloro-7H-pyrro...
• SQQIUDPUHXGYOS-UHFFFAOYSA-N
• FCH1395553
• OR317030
• AX8159132
• ST1191224
• AB0034614
• X8792
• DTXSID10672015
• FT-0645724
• EN300-4266700
• 1060816-58-1
• SY032430
• J-516897
• DS-10530
• AMY19627
• MFCD09909707
• SCHEMBL14842412
• AKOS015835814
• Z1269128289
• A895861
• CS-0041792
• DA-38925

• MDL： MFCD09909707
• Inchi： 1S/C6H3BrClN3/c7-4-2-9-5-3(4)1-10-6(8)11-5/h1-2H,(H,9,10,11)
• InChI Key： SQQIUDPUHXGYOS-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C1=CN=C(N=2)Cl

Computed Properties

• Exact Mass: 230.92000
• Monoisotopic Mass: 230.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data available
• Density: 1.996
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 41.57000
• LogP: 2.37380
• Vapor Pressure: Not available

5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine

5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine (CAS 1060816-58-1): A Versatile Heterocyclic Building Block for Pharmaceutical Research

The 5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine (CAS 1060816-58-1) represents an important class of heterocyclic compounds that has gained significant attention in modern medicinal chemistry and drug discovery. As a pyrrolopyrimidine derivative, this compound serves as a valuable scaffold for the development of various biologically active molecules, particularly in the field of kinase inhibitors and anticancer agents.

Recent trends in pharmaceutical research have shown growing interest in pyrrolo[2,3-d]pyrimidine derivatives, with scientists frequently searching for "pyrrolopyrimidine synthesis," "kinase inhibitor scaffolds," and "small molecule drug discovery building blocks." The 5-bromo-2-chloro substitution pattern on this core structure makes it particularly attractive for further functionalization through various cross-coupling reactions, addressing the current demand for modular synthetic approaches in medicinal chemistry.

The molecular structure of 5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine features a fused bicyclic system containing both pyrrole and pyrimidine rings. This unique architecture contributes to its drug-like properties, including appropriate lipophilicity and hydrogen bonding capacity, which are crucial for interacting with biological targets. The presence of both bromine and chlorine substituents at the 5- and 2-positions respectively provides excellent handles for further structure-activity relationship (SAR) studies through palladium-catalyzed coupling reactions.

In the context of current pharmaceutical trends, this compound has been investigated as a precursor for JAK kinase inhibitors, with researchers often searching for "JAK inhibitor synthesis" and "immunomodulatory compounds." The pyrrolopyrimidine core has demonstrated remarkable versatility in drug design, appearing in several clinical candidates targeting various disease pathways. Its structural features allow for optimal interactions with the ATP-binding sites of protein kinases, making it a privileged scaffold in targeted cancer therapy development.

The synthetic utility of 5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine (CAS 1060816-58-1) extends beyond medicinal applications. Recent publications have highlighted its use in materials science, particularly in the development of organic electronic materials and photovoltaic devices. The compound's conjugated system and ability to participate in π-π stacking interactions make it interesting for researchers working on "organic semiconductors" and "small molecule electronics."

From a commercial perspective, the demand for high-quality pyrrolopyrimidine building blocks has been steadily increasing, with pharmaceutical companies and research institutions seeking reliable sources of 5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine. Quality control parameters such as HPLC purity, NMR characterization, and residual solvent content have become critical considerations for purchasers, reflecting the growing sophistication of the fine chemicals market.

Recent advances in green chemistry have also impacted the production and use of such heterocyclic compounds. Environmentally conscious researchers are increasingly interested in "sustainable synthesis of pharmaceutical intermediates" and "eco-friendly heterocycle preparation," prompting manufacturers to develop more efficient and less wasteful processes for compounds like 5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine.

The stability and storage requirements of 5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine are important practical considerations. While the compound is generally stable under recommended storage conditions, proper handling in inert atmosphere and protection from moisture and light can help maintain its quality over extended periods. These factors contribute to the compound's reliability as a research chemical and pharmaceutical intermediate.

Looking toward future applications, the pyrrolo[2,3-d]pyrimidine scaffold continues to attract attention in emerging therapeutic areas. Recent patent literature reveals growing interest in this structural motif for COVID-19 related therapeutics, autophagy modulators, and neuroprotective agents, reflecting the ongoing evolution of drug discovery priorities. The versatility of 5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine ensures its continued relevance in addressing these new challenges.

In conclusion, 5-Bromo-2-chloro-7H-pyrrolo[2,3-d]pyrimidine (CAS 1060816-58-1) represents a highly valuable chemical building block with wide-ranging applications in pharmaceutical research and materials science. Its unique structural features, combined with the current trends in targeted drug discovery and sustainable chemistry, position this compound as an important tool for scientists working at the forefront of medicinal chemistry and materials development. As research continues to uncover new applications for pyrrolopyrimidine derivatives, the significance of this versatile intermediate is likely to grow even further.